1H-1,2,4-Triazole-3,5-dicarboxylic acid

• CAS RN: 34550-41-9
• Molecular Formula: C4H3N3O4
• Molecular Weight: 157.08 g/mol
• IUPAC Name: 1H-1,2,4-triazole-3,5-dicarboxylic acid
• InChI: InChI=1S/C4H3N3O4/c8-3(9)1-5-2(4(10)11)7-6-1/h(H,8,9)(H,10,11)(H,5,6,7)
• InChI Key: UJXWDYHVZBKHMB-UHFFFAOYSA-N
• SMILES: C1(=NC(=NN1)C(=O)O)C(=O)O
• Pictograms: Irritant

Description

1H-1,2,4-Triazole-3,5-dicarboxylic acid is a chemical compound with the molecular formula C4H3N3O4. It has an average mass of 157.084 Da and a monoisotopic mass of 157.012360 Da.

Synthesis Analysis

The synthesis of 1H-1,2,4-Triazole-3,5-dicarboxylic acid involves the oxidation of 3,5-dimethyl-1,2,4-triazole. The mononitryl of 1,2,4-triazole-3,5-dicarboxylic acid is isolated during the reaction between 3-diazo-1,2,4-triazole-5-carboxylic acid and potassium cyanide in the presence of copper cyanide.

Molecular Structure Analysis

The molecular structure of 1H-1,2,4-Triazole-3,5-dicarboxylic acid consists of two carbon and three nitrogen atoms.

Chemical Reactions Analysis

1H-1,2,4-Triazole-3,5-dicarboxylic acid can be used in the preparation of coordination polymers. It has been used in the preparation of a dirhodium bipyridine complex with triazole-dicarboxylic acid as a bridging ligand.

Physical And Chemical Properties Analysis

1H-1,2,4-Triazole-3,5-dicarboxylic acid has a predicted boiling point of 643.9±38.0 °C and a predicted density of 1.981±0.06 g/cm3. Its pKa is predicted to be 2.44±0.10.

Mechanism of Action

While the specific mechanism of action for 1H-1,2,4-Triazole-3,5-dicarboxylic acid is not mentioned in the search results, triazole compounds are known to bind with a variety of enzymes and receptors in biological systems, showing versatile biological activities.

Safety and Hazards

The safety symbols for 1H-1,2,4-Triazole-3,5-dicarboxylic acid include GHS07, and the signal word is "Warning". Hazard statements include H302-H315-H319-H335.